7-fluoro-4-(3-(methylthio)phenyl)-4H-benzo[b][1,4]thiazine-2-carbonitrile 1,1-dioxide

• IUPAC Name: 7-fluoro-4-(3-methylsulfanylphenyl)-1,1-dioxo-1λ6,4-benzothiazine-2-carbonitrile
• InChI: InChI=1S/C16H11FN2O2S2/c1-22-13-4-2-3-12(8-13)19-10-14(9-18)23(20,21)16-7-11(17)5-6-15(16)19/h2-8,10H,1H3
• InChI Key: NSZUGEKCLUQYDR-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)N2C=C(S(=O)(=O)C3=C2C=CC(=C3)F)C#N
• Molecular Formula: C16H11FN2O2S2
• Molecular Weight: 346.4 g/mol

Description

The compound is a complex organic molecule that likely belongs to the class of heterocyclic compounds. It contains several functional groups, including a fluoro group, a methylthio group, a phenyl group, a benzo[b][1,4]thiazine group, and a carbonitrile group. These types of compounds are often studied for their potential bioactive properties.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds such as imidazo[2,1-b][1,3]thiazines and pyrazolo[3,4-d]-thiazoles have been synthesized through various methods. These methods often involve the annulation of the pyrazole ring to the thiazole or thiazine ring and vice versa.

Scientific Research Applications

Synthetic and Structural Insights

Research on compounds like N-alkylphenothiazines, which share structural similarities with the mentioned compound, emphasizes their diverse properties and applications due to the presence of nitrogen and sulfur atoms within their structure. These compounds have been explored for their potential in coordinating with metals, leading to metal complexes with biological activities. The synthesis, structure, and application of these compounds as ligands in metal complexes demonstrate their versatility in scientific research, including potential antimicrobial activities and cytotoxic effects against tumor cell lines (Krstić et al., 2016).

Biological Activities and Applications

The structure of benzothiazines, including derivatives of the specified compound, is crucial in the development of drugs due to their promising activities across various diseases. Benzothiazines have been investigated for their roles in drug discovery, showcasing potential as candidates for treating cancer, hypertension, and microbial infections. Their nitrogen-sulfur axis contributes significantly to their action as therapeutic agents (Mir et al., 2020).

Optoelectronic Applications

Beyond biological activities, derivatives of benzodiazines, which include compounds like quinazolines and benzothiazines, have been explored for their applications in optoelectronic materials. These compounds are valuable for creating novel materials with photo- and electroluminescence properties, highlighting their potential in the development of electronic devices, luminescent elements, and sensors (Lipunova et al., 2018).